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Compound of Interest

Compound Name: 5-Oxopentanoic acid

Cat. No.: B1212613 Get Quote

An In-depth Technical Guide to the Physical Properties of 5-Oxopentanoic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical compounds is fundamental. This technical guide provides

a detailed overview of the known physical characteristics of 5-Oxopentanoic acid (CAS 5746-

02-1), also known as glutaraldehydic acid or 4-formylbutyric acid.[1][2] This document compiles

available data on its melting point, boiling point, and solubility, outlines standard experimental

protocols for their determination, and presents a visualization of a relevant biochemical

pathway.

Physical Properties of 5-Oxopentanoic Acid
5-Oxopentanoic acid is an organic compound with the molecular formula C₅H₈O₃.[1][2] It is

classified as an omega-oxo fatty acid, containing both a carboxylic acid and an aldehyde

functional group.[1] At room temperature, it is a solid.[1][2]

Quantitative Physical Data
The experimental data for the melting and boiling points of 5-Oxopentanoic acid are

summarized in the table below. It is important to note that there are some discrepancies in the

reported melting point values in the literature.
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Physical Property Value Conditions

Melting Point 35.5-36.2 °C Not specified

81-82 °C Not specified

Boiling Point 138-140 °C @ 8 Torr

Data sourced from CAS Common Chemistry[3] and ChemicalBook.[4]

Solubility Profile
Qualitative assessments indicate that 5-Oxopentanoic acid is soluble in water and polar

organic solvents.[5] Detailed quantitative solubility data in various solvents is not readily

available in the reviewed literature.

Experimental Protocols for Property Determination
Standard laboratory procedures for determining the physical properties of organic compounds,

such as 5-Oxopentanoic acid, are described below.

Melting Point Determination
The melting point of a solid organic compound is a key indicator of its purity and is determined

as a temperature range from the point of initial melting to complete liquefaction.[6][7][8][9]

Capillary Method:

A small amount of the finely powdered solid is packed into a capillary tube, sealed at one

end.[7][10]

The capillary tube is attached to a thermometer and placed in a heating apparatus, such as a

melting point apparatus or a Thiele tube filled with oil.[7][9]

The sample is heated gradually, and the temperature is monitored.[6][9]

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.
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The temperature at which the entire solid has transformed into a liquid is recorded as the

end of the melting range.[9][10]

For an unknown compound, a preliminary, rapid heating can determine an approximate

melting point, followed by a slower, more precise measurement.[9]

Boiling Point Determination (Micro Method)
For small quantities of a liquid, a micro-boiling point determination is a suitable technique.[11]

[12][13]

Procedure:

A few drops of the liquid sample are placed in a small test tube.[12]

A capillary tube, sealed at one end, is inverted and placed inside the test tube with the

sample.

The test tube is attached to a thermometer and heated in a suitable apparatus (e.g., a Thiele

tube or a melting point apparatus).[12]

As the liquid is heated, the air trapped in the capillary tube expands and escapes as bubbles.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.[12]

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.[12]

Solubility Determination
The solubility of an organic compound is tested in a series of solvents to classify it based on its

functional groups and molecular size.[14][15][16][17]

General Protocol:
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Water Solubility: A small amount of the compound (e.g., 10 mg of solid or 2-3 drops of liquid)

is added to approximately 0.5 mL of water in a test tube. The mixture is shaken vigorously. If

the compound dissolves, its acidity or basicity can be tested with litmus paper.[17][18]

Ether Solubility: If the compound is soluble in water, its solubility in a nonpolar solvent like

diethyl ether is also tested to provide further information on its polarity.[16]

Acid-Base Solubility: For water-insoluble compounds, solubility is tested in the following

aqueous solutions:

5% Sodium Hydroxide (NaOH): Dissolution indicates an acidic compound, such as a

carboxylic acid.[14][17]

5% Sodium Bicarbonate (NaHCO₃): Dissolution suggests a strong acid, like a carboxylic

acid.[14][16]

5% Hydrochloric Acid (HCl): Dissolution points to a basic compound, such as an amine.

[14][16]

Concentrated Sulfuric Acid (H₂SO₄): Compounds that are insoluble in the above solvents but

dissolve in cold, concentrated sulfuric acid are typically neutral compounds containing

oxygen or nitrogen, or are alkenes.[17]

Biochemical Context of 5-Oxopentanoic Acid
5-Oxopentanoic acid, also known as glutaric semialdehyde, is an intermediate in various

metabolic pathways, particularly in the metabolism of amino acids.[1] For instance, a derivative,

2-Acetamido-5-oxopentanoic acid, is an intermediate in the urea cycle.[1] The diagram below

illustrates a simplified synthetic pathway for 5-Oxopentanoic acid from furfural, a renewable

biomass-derived chemical.[5]
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Caption: A simplified diagram illustrating the synthesis of 5-Oxopentanoic acid from furfural.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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